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Foreword

In the landscape of modern medicinal chemistry and drug discovery, the exploration of novel
molecular scaffolds is paramount. Among these, benzohydrazide derivatives have emerged as
a versatile class of compounds, exhibiting a wide spectrum of biological activities. This guide
focuses on a specific, promising derivative: 4-lIsopropoxybenzohydrazide. As a Senior
Application Scientist, my objective is to provide a comprehensive technical resource that not
only details the fundamental chemical properties of this compound but also elucidates the
practical methodologies for its synthesis and characterization. This document is designed to be
a self-validating system, grounded in established scientific principles and supported by
authoritative references, to empower researchers in their pursuit of innovative therapeutic
agents.

Molecular Overview and Physicochemical
Properties
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4-1sopropoxybenzohydrazide is an aromatic hydrazide characterized by an isopropoxy group
at the para position of the benzene ring. This structural feature significantly influences its
physicochemical properties and, consequently, its potential biological activity.

Structural and Chemical Identity
o |[UPAC Name: 4-(propan-2-yloxy)benzohydrazide

e CAS Number: 90873-17-9[1]

e Molecular Formula: C10H14aN202[1]

e Molecular Weight: 194.23 g/mol [1]

The molecule consists of a central phenyl ring, a hydrazide functional group (-CONHNH2), and
an isopropoxy group (-OCH(CHs)2). The presence of the polar hydrazide moiety suggests the
potential for hydrogen bonding, which can influence its solubility and interactions with biological
targets.

Table 1: Core Physicochemical Properties of 4-lsopropoxybenzohydrazide
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Property

Valuel/Information

Physical Form

Solid[1]

Melting Point

A precise experimental melting point is not
widely published. However, related
benzohydrazide compounds are crystalline
solids with distinct melting points. The
determination of the melting point is a crucial

step in characterization and purity assessment.

Solubility

Specific quantitative data for 4-
Isopropoxybenzohydrazide is not readily
available. However, benzohydrazide and its
derivatives are generally moderately soluble in
water and show good solubility in organic
solvents like ethanol, methanol, and acetone.[2]
Solubility is expected to increase with

temperature.[2]

Storage Temperature

Room Temperature[1]

Synthesis of 4-lsopropoxybenzohydrazide

The synthesis of 4-Isopropoxybenzohydrazide can be reliably achieved through the

hydrazinolysis of its corresponding ester, ethyl 4-isopropoxybenzoate. This method is a

standard and efficient route for the preparation of various benzohydrazide derivatives.[3][4]

Synthetic Workflow

The synthesis involves a nucleophilic acyl substitution reaction where hydrazine hydrate acts

as the nucleophile, attacking the electrophilic carbonyl carbon of the ester.
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Caption: Synthetic workflow for 4-Isopropoxybenzohydrazide.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of similar
benzohydrazides.[3]

Materials:

Ethyl 4-isopropoxybenzoate

e Hydrazine hydrate (80% or higher)

» Ethanol (absolute)

¢ Round-bottom flask

¢ Reflux condenser

e Heating mantle

* Magnetic stirrer

o Beaker
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e Buchner funnel and filter paper
e Recrystallization solvent (e.g., ethanol or methanol)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve ethyl 4-isopropoxybenzoate (1 equivalent) in absolute ethanol.

» Addition of Hydrazine Hydrate: To this solution, add an excess of hydrazine hydrate (typically
5-10 equivalents). The large excess of hydrazine hydrate helps to drive the reaction to
completion.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 2-6 hours). The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

e Cooling and Precipitation: After the reaction is complete, cool the mixture to room
temperature. The product, 4-Isopropoxybenzohydrazide, will often precipitate out of the
solution as a white solid.

« |solation: Collect the solid product by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected solid with a small amount of cold ethanol to remove any
unreacted starting materials and byproducts.

 Purification: For higher purity, the crude product can be recrystallized from a suitable solvent,
such as ethanol or methanol.

e Drying: Dry the purified crystals in a vacuum oven to obtain the final product.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-
Isopropoxybenzohydrazide. The following spectroscopic techniques are fundamental for this
purpose.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methine proton of the isopropoxy group, the methyl protons of the isopropoxy
group, and the protons of the hydrazide group. The aromatic protons will likely appear as a
set of doublets due to the para-substitution pattern. The methine proton will be a septet, and
the methyl protons will be a doublet. The hydrazide protons (-NH and -NHz) may appear as
broad singlets.

13C NMR: The carbon NMR spectrum will show characteristic peaks for the aromatic
carbons, the carbonyl carbon, and the carbons of the isopropoxy group. The chemical shift of
the carbonyl carbon is typically in the range of 160-180 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 2: Predicted Characteristic IR Absorption Bands for 4-Isopropoxybenzohydrazide

Functional Group Characteristic Absorption (cm~?)
N-H stretching (amine) 3300-3400 (two bands)

C-H stretching (sp?®) 2850-3000

C=0 stretching (amide I) ~1640-1680

N-H bending (amide II) ~1550-1640

C-O stretching (ether) ~1200-1250

Aromatic C=C stretching ~1450-1600

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The molecular ion peak (M+*) should be observed at m/z 194. Key
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fragmentation patterns would likely involve the loss of the isopropoxy group, the hydrazide
moiety, or parts thereof.

Potential Applications in Drug Discovery and
Research

Benzohydrazide derivatives are a well-established class of compounds with a broad range of
pharmacological activities, including antimicrobial, antifungal, antioxidant, and anticancer
properties.[5][6][7][8] The isopropoxy substitution on the benzene ring of 4-
Isopropoxybenzohydrazide may modulate these activities, offering a unique profile for drug
development.

Antimicrobial and Antifungal Potential

Numerous studies have demonstrated the potent antimicrobial and antifungal activities of
benzohydrazide derivatives.[5][6][7] The mechanism of action is often attributed to the chelation
of metal ions essential for microbial growth or the inhibition of specific enzymes. The
lipophilicity introduced by the isopropoxy group could enhance cell membrane permeability,
potentially increasing its efficacy.

Antioxidant Activity

While the presence of a free hydroxyl group is often crucial for significant antioxidant activity in
phenolic compounds, the overall electronic properties of the molecule can still contribute to
some level of antioxidant capacity.[9] Further investigation into the antioxidant potential of 4-
Isopropoxybenzohydrazide is warranted.

Precursor for Novel Compounds

The hydrazide functionality of 4-lsopropoxybenzohydrazide serves as a versatile synthetic
handle for the creation of a diverse library of derivative compounds, such as Schiff bases and
heterocyclic compounds, which are also known to possess a wide range of biological activities.

[3][4]
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Caption: Potential applications of 4-lIsopropoxybenzohydrazide.

Conclusion and Future Directions

4-1sopropoxybenzohydrazide represents a molecule of significant interest for further
investigation in the fields of medicinal chemistry and drug discovery. Its straightforward
synthesis and the known biological potential of the benzohydrazide scaffold make it an
attractive candidate for screening in various biological assays. Future research should focus on
obtaining detailed experimental data for its physicochemical properties, including a precise
melting point and solubility profile. Furthermore, comprehensive in vitro and in vivo studies are
necessary to fully elucidate its pharmacological profile and potential as a therapeutic agent or a
lead compound for the development of new drugs.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-isopropoxybenzohydrazide | 90873-17-9 [sigmaaldrich.com]

2. solubilityofthings.com [solubilityofthings.com]

3. chemmethod.com [chemmethod.com]

4. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/product/b1271591?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/chembridgecorporation/ch4017936292?context=bbe
https://www.solubilityofthings.com/benzohydrazide
https://www.chemmethod.com/article_153919_b61efb5850c7864d8e702b74de52dfa4.pdf
https://www.researchgate.net/publication/354144460_Synthesis_Characterization_of_new_Hydrazone_derivatives_containing_heterocyclic_meioty
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

5. Quantitative structure-antifungal activity relationships of some benzohydrazides against
Botrytis cinerea - PubMed [pubmed.ncbi.nim.nih.gov]

6. derpharmachemica.com [derpharmachemica.com]

7. Discovery of New Benzohydrazide Derivatives Containing 4-Aminoquinazoline as Effective
Agricultural Fungicides, the Related Mechanistic Study, and Safety Assessment - PubMed
[pubmed.ncbi.nim.nih.gov]

8. researchgate.net [researchgate.net]
9. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Isopropoxybenzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271591/docs#an-in-depth-technical-guide-to-4-
isopropoxybenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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